molecular formula C26H18BrNO4 B12195929 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide

4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide

Cat. No.: B12195929
M. Wt: 488.3 g/mol
InChI Key: ZIZISADSELSMNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide is a structurally complex benzamide derivative featuring a benzofuran core substituted with a 6-ethyl-2-oxo-2H-chromen-4-yl moiety and a 4-bromobenzamide group. This compound combines aromatic, heterocyclic, and electron-withdrawing functionalities, making it a candidate for exploration in medicinal chemistry and materials science. The bromine atom at the para position of the benzamide group may enhance electronic effects and influence binding interactions in biological systems .

Properties

Molecular Formula

C26H18BrNO4

Molecular Weight

488.3 g/mol

IUPAC Name

4-bromo-N-[2-(6-ethyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]benzamide

InChI

InChI=1S/C26H18BrNO4/c1-2-15-7-12-22-19(13-15)20(14-23(29)31-22)25-24(18-5-3-4-6-21(18)32-25)28-26(30)16-8-10-17(27)11-9-16/h3-14H,2H2,1H3,(H,28,30)

InChI Key

ZIZISADSELSMNH-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=CC=CC=C4O3)NC(=O)C5=CC=C(C=C5)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide typically involves multi-step organic reactions

    Benzofuran Synthesis: The benzofuran core can be synthesized via the cyclization of ortho-hydroxyaryl ketones with appropriate reagents.

    Chromenyl Group Introduction: The chromenyl group can be introduced through a Friedel-Crafts acylation reaction using ethyl acetoacetate and a suitable catalyst.

    Bromination: The bromination of the benzamide core is typically achieved using bromine or N-bromosuccinimide (NBS) under controlled conditions.

    Amide Formation: The final step involves the formation of the amide bond, which can be achieved through the reaction of the brominated benzofuran with an appropriate amine in the presence of coupling agents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the benzofuran and chromenyl moieties.

    Reduction: Reduction reactions can target the carbonyl groups present in the chromenyl and benzamide structures.

    Substitution: The bromine atom in the benzamide core can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

    Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

    Oxidation: Oxidized derivatives of the benzofuran and chromenyl moieties.

    Reduction: Reduced forms of the carbonyl groups, potentially leading to alcohols.

    Substitution: Substituted benzamide derivatives with various functional groups replacing the bromine atom.

Scientific Research Applications

Medicinal Chemistry Applications

  • Anti-inflammatory Activity : Research indicates that compounds similar to 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide exhibit significant inhibition of cyclooxygenase enzymes (COX), particularly COX-II. Such inhibition is crucial in developing anti-inflammatory drugs for conditions like arthritis and cardiovascular diseases .
  • Anticancer Potential : The compound's structure suggests potential activity against various cancer cell lines. Studies have indicated that derivatives with similar chromenyl structures can induce apoptosis in cancer cells, making them candidates for further development as anticancer agents .
  • Antioxidant Properties : The presence of multiple aromatic rings in its structure may confer antioxidant capabilities, which are vital for protecting cells from oxidative stress-related damage. This property is significant in the context of neurodegenerative diseases and aging .

Photophysical Studies

The compound has been studied for its photophysical properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The chromenyl moiety contributes to its light absorption and emission characteristics, which can be fine-tuned for specific applications in photonics .

Case Studies

  • Inhibition Studies : A study involving the synthesis of various benzamide derivatives demonstrated that compounds structurally related to 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide showed promising results in inhibiting COX enzymes with varying degrees of selectivity and potency .
  • Anticancer Activity : In vitro studies on similar compounds revealed that they could inhibit the growth of specific cancer cell lines by inducing cell cycle arrest and apoptosis. Such findings support the need for further exploration into the anticancer properties of this compound .

Summary Table of Applications

Application AreaDescriptionReferences
Anti-inflammatoryInhibits COX-II enzyme; potential for treating inflammatory diseases
AnticancerInduces apoptosis in cancer cells; shows promise against various cancers
AntioxidantProtects against oxidative stress; relevant for neurodegenerative diseases
PhotophysicalUsed in OLEDs; tunable light absorption/emission properties

Mechanism of Action

The mechanism of action of 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application, but common targets include kinases and transcription factors involved in cell signaling and gene expression.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous benzamide derivatives, focusing on substituent effects, molecular properties, and synthetic methodologies.

Structural Analogues and Substituent Variations

Key Structural Features Compared:

  • Benzofuran/Chromen vs. Phenyl/Other Heterocycles:
    The target compound’s benzofuran-chromen system distinguishes it from simpler benzamides. For example, N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (Rip-B) lacks heterocyclic components, featuring a dimethoxyphenethylamine backbone . In contrast, 4-bromo-N-(4-oxo-2-phenyl-4H-chromen-6-yl)benzamide (CAS 923233-39-0) shares the chromen-4-one and bromobenzamide groups but replaces the benzofuran with a phenyl ring .
  • Bromo vs. Chloro/Other Halogens:
    Halogen substitution influences electronic properties. The target’s bromine atom may enhance lipophilicity compared to 4-bromo-N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]benzamide (CAS 630057-47-5), which has a chloro substituent .

Physical and Molecular Properties

The table below summarizes available data for the target compound and analogues:

Compound Name Molecular Formula Molecular Weight (g/mol) Melting Point (°C) Yield (%) Key Substituents Reference
Target Compound C₂₂H₁₆BrNO₄ (inferred) ~454.29 N/A N/A Benzofuran-chromen, 4-bromo
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide (Rip-B) C₁₇H₁₉NO₃ 285.34 90 80 Dimethoxyphenyl, ethylamine
4-Bromo-N-(4-oxo-2-phenylchromen-6-yl)benzamide C₂₁H₁₄BrNO₃ 424.25 N/A N/A Chromen-4-one, phenyl, 4-bromo
4-Bromo-N-[2-(4-chlorobenzoyl)-1-benzofuran-3-yl]benzamide C₂₂H₁₃BrClNO₃ 454.70 N/A N/A Benzofuran, chlorobenzoyl, 4-bromo

Notes:

  • The target compound’s molecular weight is inferred based on its structure.
  • Rip-B demonstrates higher synthetic yield (80%) compared to other analogues like 2-hydroxy-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (Rip-D) (34% yield), highlighting the impact of hydroxyl groups on reaction efficiency .
  • Bromine’s higher atomic weight contributes to the target’s larger molecular mass compared to non-halogenated derivatives.

Implications of Substituents

  • Steric Effects: The ethyl group on the chromen ring could influence conformational flexibility, contrasting with smaller substituents (e.g., methyl) in other compounds .

Biological Activity

4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide is a synthetic compound that belongs to the class of benzofuran derivatives. These compounds have garnered significant attention due to their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This article explores the biological activity of this specific compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide is C26H18BrNO4, with a molecular weight of 488.3 g/mol. The compound features a bromine atom at the para position of the benzamide core and an ethyl-substituted chromenyl moiety, which contributes to its unique biological properties.

Property Value
Molecular FormulaC26H18BrNO4
Molecular Weight488.3 g/mol
IUPAC Name4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide
CAS Number921089-23-8

The biological activity of 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide is primarily attributed to its ability to interact with specific molecular targets within cells. The compound has been shown to bind to various enzymes and receptors, modulating their activity. Notably, it exhibits potential as an inhibitor of kinases and transcription factors involved in critical signaling pathways associated with cancer progression and inflammation .

Anticancer Activity

Numerous studies have highlighted the anticancer potential of benzofuran derivatives. For instance, compounds similar to 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide have demonstrated significant cytotoxic effects against various cancer cell lines:

  • Inhibition Rates : Research indicates that derivatives with similar structures can inhibit cell growth in several cancer types:
    • Leukemia (K562) : Inhibition rate of approximately 56.84% at 10 µM.
    • Non-Small Cell Lung Cancer (NCI-H460) : Inhibition rate of approximately 80.92% at 10 µM .
    • Ovarian Cancer (OVCAR) : Inhibition rates ranging from 44.50% to 56.45% at similar concentrations .

Anti-inflammatory Activity

Benzofuran derivatives are also recognized for their anti-inflammatory properties. The mechanism often involves the inhibition of pro-inflammatory cytokines and enzymes such as COX and LOX, which play critical roles in inflammatory processes . The specific compound may exhibit similar activities, contributing to its therapeutic potential in treating inflammatory diseases.

Antimicrobial Activity

Research has indicated that compounds within this class possess antimicrobial properties against various pathogens. The presence of the benzofuran moiety is crucial for enhancing these activities, making them suitable candidates for developing new antimicrobial agents .

Study on Antitumor Activity

A study published in a peer-reviewed journal evaluated the anticancer activity of several benzofuran derivatives, including those structurally related to 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide. The results showed that certain compounds exhibited IC50 values as low as 12 µM against ovarian cancer cell lines, indicating potent anticancer effects .

Structure–Activity Relationship (SAR)

The structure–activity relationship studies have revealed that modifications in the substituents on the benzofuran ring significantly affect biological activity. For example, the introduction of halogen atoms (like bromine) at strategic positions has been shown to enhance anticancer potency compared to unsubstituted analogs .

Q & A

Q. What are the key steps in synthesizing 4-bromo-N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]benzamide?

Methodological Answer: Synthesis typically involves multi-step condensation reactions. For example:

  • Step 1: Prepare the benzofuran-chromene core via Claisen-Schmidt condensation of 6-ethyl-4-hydroxycoumarin with benzofuran-3-carbaldehyde.
  • Step 2: Bromination at the 4-position of the benzamide moiety using brominating agents like N-bromosuccinimide (NBS) under controlled conditions.
  • Step 3: Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) followed by recrystallization from ethanol.
  • Characterization: Confirm structure using 1^1H/13^{13}C NMR, FT-IR (amide C=O stretch ~1650 cm1^{-1}), and ESI-MS for molecular ion verification .

Q. What spectroscopic techniques are essential for characterizing this benzamide derivative?

Methodological Answer:

  • 1^1H/13^{13}C NMR: Assign protons and carbons in the benzofuran, chromene, and benzamide moieties. For example, the amide proton (NH) appears downfield (~10 ppm) in 1^1H NMR .
  • FT-IR: Identify carbonyl stretches (amide C=O at ~1650 cm1^{-1}, chromene lactone at ~1720 cm1^{-1}).
  • ESI-MS: Confirm molecular weight (e.g., [M+H]+^+ peak).
  • X-ray Crystallography: Resolve ambiguous stereochemistry (e.g., benzofuran orientation) using single-crystal data .

Q. What safety considerations are crucial when handling this compound during synthesis?

Methodological Answer:

  • Hazard Analysis: Assess risks of brominating agents (e.g., NBS) and solvents (e.g., DMF). Use fume hoods and PPE (gloves, goggles).
  • Waste Disposal: Segregate halogenated organic waste.
  • Stability: Store under inert atmosphere (argon) to prevent hydrolysis of the amide bond .

Advanced Research Questions

Q. How can SHELX and ORTEP software be utilized in the crystallographic analysis of this compound?

Methodological Answer:

  • Data Processing: Use SHELX-97 (via WinGX ) for structure solution (direct methods) and refinement (full-matrix least-squares). For twinned crystals, apply SHELXL ’s TWIN/BASF commands .
  • Visualization: Generate anisotropic displacement ellipsoid plots in ORTEP-3 to assess thermal motion and validate hydrogen bonding networks .
  • Validation: Cross-check with PLATON for symmetry errors and Mercury for packing diagrams .

Q. What methodologies are recommended for resolving contradictions in crystallographic data?

Methodological Answer:

  • Twinning Analysis: Use SHELXL ’s HKLF5 format for twinned data refinement. Compare Rint_{\text{int}} values pre- and post-detwinning .
  • Discrepancy Resolution: Cross-validate with spectroscopic data (e.g., NMR coupling constants for stereochemistry).
  • Multi-Software Validation: Refine in OLEX2 or CRYSTALS to confirm bond lengths/angles .

Q. How do hydrogen bonding patterns influence the crystal packing of this compound?

Methodological Answer:

  • Graph Set Analysis: Apply Etter’s rules (e.g., D(2) motifs for N–H···O interactions) using Mercury or PLATON .
  • Packing Energy: Calculate intermolecular energies (e.g., π-π stacking between benzofuran rings) via CrystalExplorer .
  • Thermal Stability: Correlate H-bond density with melting points (e.g., dense networks increase thermal stability) .

Q. What computational approaches can predict the molecular geometry and electronic properties?

Methodological Answer:

  • DFT Calculations: Optimize geometry using Gaussian 16 (B3LYP/6-311G**) to predict bond lengths/angles. Compare with X-ray data .
  • Electronic Properties: Compute HOMO-LUMO gaps (e.g., ~4.5 eV for chromene derivatives) to assess reactivity.
  • Molecular Dynamics (MD): Simulate solvation effects (e.g., DMSO) using GROMACS .

Q. How can high-throughput crystallography pipelines improve structural analysis of derivatives?

Methodological Answer:

  • Automated Data Collection: Use SHELXC/D/E in pipelines for rapid phasing (e.g., molecular replacement with homologous structures).
  • Validation Tools: Integrate MolProbity for Ramachandran plots and clash scores.
  • Database Mining: Cross-reference with Cambridge Structural Database (CSD) to identify isostructural analogs .

Q. How can X-ray diffraction data confirm the stereochemistry of the benzofuran moiety?

Methodological Answer:

  • Torsion Angles: Measure C3–C2–O1–C1 angles (ideal ~120° for planar benzofuran) via SHELXL .
  • Anisotropic Displacement Parameters (ADPs): Assess thermal motion to rule out disorder.
  • Patterson Maps: Resolve heavy atom (Br) positions to anchor the structure .

Q. What strategies mitigate challenges in purifying brominated benzamide derivatives?

Methodological Answer:

  • Solvent Optimization: Use mixed solvents (e.g., CHCl3_3/MeOH) for recrystallization to enhance yield.
  • By-Product Removal: Employ preparative TLC with fluorescent indicators for trace impurities.
  • Hygroscopicity Management: Store purified compounds in desiccators with P2_2O5_5 .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.